Cas no 1596745-76-4 (3,5-dibromo-1-ethyl-1H-pyrazole)

• Product Name: 3,5-dibromo-1-ethyl-1H-pyrazole
• CAS No: 1596745-76-4
• MF: C₅H₆Br₂N₂
• MW: 253.922539234161
• MDL: MFCD28399419
• CID: 5190909
• PubChem ID: 114692459
• Update Time: 2025-11-02

3,5-dibromo-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-1-ethyl-1H-pyrazole
• SCHEMBL18717726
• 3,5-Dibromo-1-ethylpyrazole
• E85121
• EN300-3263823
• 1596745-76-4

• MDL： MFCD28399419
• Inchi： 1S/C5H6Br2N2/c1-2-9-5(7)3-4(6)8-9/h3H,2H2,1H3
• InChI Key： WHFNRGXOYNUQPH-UHFFFAOYSA-N
• SMILES： N1(CC)C(Br)=CC(Br)=N1

Computed Properties

• Exact Mass: 253.88772g/mol
• Monoisotopic Mass: 251.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3,5-dibromo-1-ethyl-1H-pyrazole

In-Depth Analysis of 3,5-Dibromo-1-ethyl-1H-pyrazole (CAS 1596745-76-4): Properties, Applications, and Market Trends

3,5-Dibromo-1-ethyl-1H-pyrazole (CAS 1596745-76-4) is a halogenated pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its brominated pyrazole structure, serves as a crucial intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its potential, especially in the development of novel heterocyclic compounds and bioactive molecules.

The molecular formula of 3,5-dibromo-1-ethyl-1H-pyrazole is C₅H₆Br₂N₂, with a molecular weight of 253.92 g/mol. Its unique pyrazole ring structure, substituted with bromine atoms at the 3 and 5 positions and an ethyl group at the 1 position, contributes to its distinct chemical reactivity. This makes it a valuable building block for synthesizing more complex nitrogen-containing heterocycles, which are pivotal in drug discovery and material engineering.

One of the most prominent applications of 3,5-dibromo-1-ethyl-1H-pyrazole is in the pharmaceutical industry, where it is used as a precursor for developing antimicrobial agents and anti-inflammatory drugs. Recent studies have highlighted its role in the synthesis of compounds with potential anticancer properties, aligning with the growing demand for innovative therapies in oncology. Additionally, its agrochemical applications include the development of pesticides and herbicides, addressing global challenges in sustainable agriculture.

The compound's thermal stability and solubility in organic solvents like dichloromethane and ethanol make it suitable for various synthetic protocols. Researchers often employ cross-coupling reactions to modify its structure, enabling the creation of diverse derivatives with tailored properties. This adaptability has positioned 3,5-dibromo-1-ethyl-1H-pyrazole as a focal point in medicinal chemistry and material science research.

Market trends indicate a rising demand for brominated pyrazole derivatives, driven by their utility in high-value industries. The compound's CAS 1596745-76-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of researchers and developers.

From an environmental perspective, the use of 3,5-dibromo-1-ethyl-1H-pyrazole aligns with the principles of green chemistry, as it enables the synthesis of target molecules with fewer steps and higher yields. This efficiency reduces waste and energy consumption, contributing to sustainable industrial practices. As the scientific community continues to explore eco-friendly synthesis routes, this compound is expected to play a pivotal role in advancing green synthetic methodologies.

In conclusion, 3,5-dibromo-1-ethyl-1H-pyrazole (CAS 1596745-76-4) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique chemical properties, coupled with its broad applicability, make it a subject of ongoing research and innovation. As the demand for specialty chemicals and advanced materials grows, this compound is poised to remain a key player in the evolution of modern chemistry.